Cas no 1427377-95-4 (5-Chloro-1H-indazole-6-carbonitrile)

5-Chloro-1H-indazole-6-carbonitrile is a heterocyclic organic compound featuring an indazole core substituted with a chloro group at the 5-position and a cyano group at the 6-position. This structure imparts significant utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and cyano functional groups enhances its reactivity, enabling diverse derivatization pathways, particularly in the development of biologically active molecules. Its high purity and stability make it suitable for use in rigorous synthetic applications, including cross-coupling reactions and nucleophilic substitutions. The compound is commonly employed in medicinal chemistry research for the design of kinase inhibitors and other therapeutic agents.

5-Chloro-1H-indazole-6-carbonitrile structure

1427377-95-4 structure

Product Name:5-Chloro-1H-indazole-6-carbonitrile

CAS No:1427377-95-4

MF:C₈H₄ClN₃

MW:177.590459823608

CID:6626131

PubChem ID:130063115

Update Time:2025-06-07

5-Chloro-1H-indazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-1H-indazole-6-carbonitrile
- AT37593
- SCHEMBL24753063
- 1427377-95-4
- 5-chloro-2H-indazole-6-carbonitrile
- Inchi： 1S/C8H4ClN3/c9-7-1-6-4-11-12-8(6)2-5(7)3-10/h1-2,4H,(H,11,12)
- InChI Key： SLHAQPTUSXWYSJ-UHFFFAOYSA-N
- SMILES： ClC1C(C#N)=CC2=C(C=NN2)C=1

Computed Properties

Exact Mass: 177.0093748g/mol
Monoisotopic Mass: 177.0093748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 52.5Å²

5-Chloro-1H-indazole-6-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P025GIE-50mg	5-Chloro-1H-indazole-6-carbonitrile	1427377-95-4	95%	50mg	$174.00	2024-06-20
1PlusChem	1P025GIE-100mg	5-Chloro-1H-indazole-6-carbonitrile	1427377-95-4	95%	100mg	$282.00	2024-06-20
1PlusChem	1P025GIE-250mg	5-Chloro-1H-indazole-6-carbonitrile	1427377-95-4	95%	250mg	$506.00	2024-06-20
1PlusChem	1P025GIE-1g	5-Chloro-1H-indazole-6-carbonitrile	1427377-95-4	95%	1g	$1331.00	2024-06-20